Cas no 863588-54-9 (4-butoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide)

• Product Name: 4-butoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• CAS No: 863588-54-9
• MF: C₂₃H₂₁N₃O₂S
• MW: 403.496743917465
• CID: 6183917
• PubChem ID: 3397112
• Update Time: 2025-06-14

4-butoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide
• 863588-54-9
• 4-butoxy-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide
• AKOS024596946
• 4-butoxy-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzamide
• F0694-0022
• 4-butoxy-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide

• Inchi： 1S/C23H21N3O2S/c1-2-3-15-28-19-12-8-16(9-13-19)21(27)25-18-10-6-17(7-11-18)22-26-20-5-4-14-24-23(20)29-22/h4-14H,2-3,15H2,1H3,(H,25,27)
• InChI Key： VCXLQMLWIQTECK-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1C1C=CC(=CC=1)NC(C1C=CC(=CC=1)OCCCC)=O

Computed Properties

• Exact Mass: 403.13544809g/mol
• Monoisotopic Mass: 403.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-butoxy-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzamide

Comprehensive Overview of 4-butoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide (CAS No. 863588-54-9)

The compound 4-butoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide (CAS No. 863588-54-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3-thiazolo[5,4-b]pyridine core and a benzamide moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective treatments with fewer side effects. The 4-butoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide structure aligns with this trend, as its heterocyclic scaffold is known to interact with key biological targets. This compound's butoxy side chain further enhances its solubility and bioavailability, addressing one of the major challenges in drug formulation.

The rise of precision medicine and personalized therapies has also increased interest in compounds like 863588-54-9. With advancements in high-throughput screening and computational chemistry, researchers can now explore its interactions with specific proteins and pathways more efficiently. Questions such as "How does 4-butoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide modulate cellular signaling?" or "What are its pharmacokinetic properties?" are frequently searched in scientific databases, reflecting the compound's relevance in modern pharmacology.

Another area of interest is the compound's potential role in addressing drug resistance, a critical issue in cancer and infectious disease treatments. Its thiazolo-pyridine backbone is structurally distinct from many conventional drugs, which may help overcome resistance mechanisms. Additionally, its benzamide group is a common pharmacophore in approved therapeutics, suggesting a favorable safety profile.

From a synthetic chemistry perspective, CAS No. 863588-54-9 presents intriguing challenges and opportunities. The incorporation of the 1,3-thiazolo[5,4-b]pyridine ring requires sophisticated multi-step synthesis, often involving palladium-catalyzed cross-coupling reactions. Researchers are actively exploring greener and more scalable methods to produce this compound, aligning with the broader push for sustainable chemistry.

In summary, 4-butoxy-N-(4-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide represents a compelling case study in the intersection of medicinal chemistry, drug discovery, and biotechnology. Its structural features and biological potential make it a subject of ongoing research, with implications for future therapeutic innovations.